Cas no 1804841-92-6 (Methyl 6-iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate)

• Product Name: Methyl 6-iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate
• CAS No: 1804841-92-6
• MF: C₉H₄F₆INO₃
• MW: 415.027855873108
• CID: 4839283
• Update Time: 2025-06-25

Methyl 6-iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C9H4F6INO3/c1-19-7(18)5-3(8(10,11)12)2-4(16)17-6(5)20-9(13,14)15/h2H,1H3
• InChI Key： JOJAWPQNDXRKMO-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)(F)F)=C(C(=O)OC)C(=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 3.8
• Topological Polar Surface Area: 48.4

Additional information on Methyl 6-iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate

Research Briefing on Methyl 6-iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate (CAS: 1804841-92-6)

Methyl 6-iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate (CAS: 1804841-92-6) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This compound, characterized by the presence of trifluoromethoxy and trifluoromethyl groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of novel pharmaceuticals, particularly in the areas of kinase inhibitors and agrochemicals.

The compound's structural motif, featuring a pyridine core with electron-withdrawing substituents, makes it an attractive scaffold for modulating biological activity. The iodine atom at the 6-position offers a handle for further functionalization via cross-coupling reactions, enabling the construction of diverse molecular libraries. Recent research has focused on leveraging this reactivity to generate targeted compounds with enhanced pharmacokinetic properties and selectivity profiles.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized Methyl 6-iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate as a key intermediate in the synthesis of potent and selective inhibitors of the c-Met kinase pathway. The study demonstrated that derivatives of this compound exhibited nanomolar inhibitory activity against c-Met, a receptor tyrosine kinase implicated in various cancers. The trifluoromethoxy group was found to play a critical role in enhancing metabolic stability and improving membrane permeability, as evidenced by in vitro and in vivo pharmacokinetic studies.

Another notable application of this compound was reported in a 2024 ACS Chemical Biology paper, where it was employed in the development of novel agrochemicals with herbicidal activity. The researchers synthesized a series of analogs by modifying the carboxylate moiety and evaluated their efficacy against resistant weed species. The results indicated that certain derivatives displayed superior herbicidal activity compared to commercial standards, with minimal environmental toxicity. This highlights the compound's potential in addressing the growing challenge of herbicide resistance in agriculture.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the preparation of Methyl 6-iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate to improve yield and scalability. A 2023 Organic Process Research & Development publication detailed a streamlined synthetic route that employs continuous flow chemistry, reducing the number of purification steps and enhancing overall efficiency. This development is particularly significant for industrial-scale production, where cost-effectiveness and reproducibility are paramount.

In conclusion, Methyl 6-iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate (CAS: 1804841-92-6) represents a valuable building block in medicinal and agrochemical research. Its unique structural features and reactivity profile continue to inspire innovative applications in drug discovery and crop protection. Future research directions may explore its utility in other therapeutic areas, such as infectious diseases or neurological disorders, as well as further optimization of its synthetic accessibility for broader industrial adoption.